Cas no 119942-99-3 (Phosphoramidon disodium salt)

• Product Name: Phosphoramidon disodium salt
• CAS No: 119942-99-3
• MF: C₂₃H₃₂N₃Na₂O₁₀P
• MW: 587.467589378357
• MDL: MFCD32206568
• CID: 63458
• PubChem ID: 24278681
• Update Time: 2025-08-05

Phosphoramidon disodium salt Chemical and Physical Properties

Names and Identifiers

• Phosphoramidon disodium salt
• 2-(4-BOC-PIPERAZIN-1YL)METHYLPHENYLBORONIC ACID, PINACOL
• disodium,3-(1H-indol-3-yl)-2-[[4-methyl-2-[[oxido-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyphosphoryl]amino]pentanoyl]amino]propanoate
• Phosphoramidon
• Phosphoramidon Disod
• PHOSPHORAMIDON SODIUM SALT, MICROBIAL SOURCE
• pH standard-DisodiuM hydrogen
• N-(α-Rhamno­pyranosyl­oxy­hydroxy­phosphinyl)-Leu-Trp disodium salt
• N-(α-Rhamno­pyranosyl­phos­phono)-L-leucyl-L-tryptophan disodium salt
• NSC 694280
• PhosphoraMidon sodiuM
• PHOSPHATIDYL DIPEPTIDE
• PhosphoraMidon disodiuM sa
• PhosphoraMidon research grade
• PhosphoD23-RAMidon disodiuM salt
• N-(ALPHA-RHAMNOPYRANOSYLPHOS.)-L-LEUCYL&
• N-(A-RHAMNOPYRANOSYLOXYHYDROXYPHOSPHINYL)-LEU-TRP
• CCG-207867
• CHEMBL2028192
• 3F7O684NXF
• L-Tryptophan, N-(((6-deoxy-alpha-L-mannopyranosyl)oxy)hydroxyphosphinyl)-L-leucyl-, disodium salt
• AKOS024424384
• disodium;(2S)-3-(1H-indol-3-yl)-2-[[(2S)-4-methyl-2-[[oxido-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyphosphoryl]amino]pentanoyl]amino]propanoate
• N-(alpha-Rhamno-pyranosyl-oxy-hydroxy-phosphinyl)-Leu-Trp disodium salt
• UNII-3F7O684NXF
• AKOS015903134
• Q27257150
• NSC-694280
• 119942-99-3
• 164204-38-0
• MFCD00077870
• Phosphoramidon sodium salt;N-(alpha-Rhamnopyranosyloxyhydroxyphosphinyl)-Leu-Trp disodium salt;N-(alpha-Rhamnopyranosylphosphono)-L-leucyl-L-tryptophan disodium salt
• L-TRYPTOPHAN, N-(N-(((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)HYDROXYPHOSPHINYL)-L-LEUCYL)-, DISODIUM SALT
• Phosphoramidon disodium salt, >=97% (HPLC)
• L-Tryptophan, N-(N-(((6-deoxy-alpha-L-mannopyranosyl)oxy)hydroxyphosphinyl)-L-leucyl)-, disodium salt
• Phosphoramidon disodium
• N-(alpha-Rhamno-pyranosyl-phos-phono)-L-leucyl-L-tryptophan disodium salt
• J-004221
• L-TRYPTOPHAN, N-(((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)HYDROXYPHOSPHINYL)-L-LEUCYL-, DISODIUM SALT
• DTXSID90657562
• G12269
• DA-56823
• DTXCID90608312

• MDL： MFCD32206568
• Inchi： 1S/C23H34N3O10P.2Na/c1-11(2)8-16(26-37(33,34)36-23-20(29)19(28)18(27)12(3)35-23)21(30)25-17(22(31)32)9-13-10-24-15-7-5-4-6-14(13)15;;/h4-7,10-12,16-20,23-24,27-29H,8-9H2,1-3H3,(H,25,30)(H,31,32)(H2,26,33,34);;/q;2*+1/p-2/t12-,16-,17-,18-,19+,20+,23-;;/m0../s1
• InChI Key： OQKHVXFOYFBMDJ-ODIUWQMJSA-L
• SMILES： P(N[C@H](C(N[C@H](C(=O)[O-])CC1=CNC2C=CC=CC1=2)=O)CC(C)C)(=O)([O-])O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 587.16200
• Monoisotopic Mass: 587.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 834
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 216A^2

Experimental Properties

• Color/Form: Not determined
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 1 mM Stock solution stable for 1 month at –20° C.
• PSA: 226.14000
• LogP: 0.11390
• Sensitiveness: Sensitive to heat
• Solubility: water

Phosphoramidon disodium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C
• Safety Term：S22;S24/25

Related Categories

• Other Chemical additives Functional Additives

Additional information on Phosphoramidon disodium salt

Phosphoramidon Disodium Salt: A Comprehensive Overview

Phosphoramidon disodium salt, with the CAS number 119942-99-3, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as sodium phosphoramidon, is a sodium salt derivative of phosphoramidon, which belongs to the class of organophosphorus compounds. Its unique chemical structure and properties make it a valuable component in numerous fields, including pharmaceuticals, agriculture, and materials science.

The synthesis of phosphoramidon disodium salt involves a series of intricate chemical reactions, often starting from phosphorus-based precursors. Recent advancements in synthetic methodologies have allowed for more efficient and environmentally friendly production processes. Researchers have explored the use of green chemistry principles to minimize waste and reduce the environmental footprint of its manufacturing. These efforts align with global sustainability goals and highlight the compound's potential for large-scale industrial applications.

In terms of its physical properties, phosphoramidon disodium salt is typically a white crystalline powder with a molecular weight of approximately 284.15 g/mol. It is highly soluble in water and exhibits good stability under various pH conditions, making it suitable for use in aqueous-based formulations. The compound's solubility characteristics have been extensively studied, with recent research focusing on optimizing its dissolution rates for pharmaceutical applications.

The biological activity of phosphoramidon disodium salt has been a focal point of numerous studies. It has demonstrated potent inhibitory effects on certain enzymes, particularly those involved in cellular signaling pathways. Recent findings suggest that it may serve as a potential lead compound for developing novel therapeutic agents targeting specific diseases, such as cancer and inflammatory disorders. Preclinical studies have shown promising results, indicating its potential as an anti-inflammatory and anticancer agent.

In the agricultural sector, phosphoramidon disodium salt has been investigated for its role as a plant growth regulator. Studies have revealed that it can enhance crop yields by promoting root development and improving nutrient uptake in plants. This application is particularly relevant in the context of global food security challenges, where sustainable agricultural practices are increasingly emphasized.

The material science community has also explored the use of phosphoramidon disodium salt as a precursor for synthesizing advanced materials, such as phosphorus-containing polymers and nanoparticles. Its ability to form stable complexes with various metal ions makes it a versatile building block for creating functional materials with tailored properties. Recent research has focused on its application in energy storage devices, such as lithium-ion batteries, where it contributes to improving battery performance and cycle life.

The environmental impact of phosphoramidon disodium salt has been another area of interest. Studies have assessed its biodegradability and potential toxicity to aquatic organisms. Results indicate that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, which are favorable traits for its safe use in various applications.

In conclusion, phosphoramidon disodium salt, with CAS number 119942-99-3, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable tool in addressing contemporary scientific and industrial challenges. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various fields.